6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
Overview
Description
6-Amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (6-ATPD) is a compound of interest due to its wide range of applications in scientific research. It is a heterocyclic compound that has been studied extensively in the fields of organic and medicinal chemistry. 6-ATPD has been used in the synthesis of various compounds, such as chiral amines and nucleosides, and has also been used as a catalyst in organic synthesis. In addition, 6-ATPD has been studied for its potential applications in the fields of biochemistry and physiology.
Scientific Research Applications
6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been studied extensively in the fields of organic and medicinal chemistry. It has been used in the synthesis of various compounds, such as chiral amines and nucleosides. In addition, 6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been studied for its potential applications in the fields of biochemistry and physiology. It has been used in the synthesis of peptides, proteins, and other bioactive molecules. 6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has also been used as a catalyst in organic synthesis and as a reagent in the synthesis of various drugs.
Mechanism of Action
The mechanism of action of 6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is not well understood. However, it is believed to involve the formation of a transition state complex between the 6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione and the reactant molecule. This transition state complex is then broken down, resulting in the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione are not well understood. However, it is believed that 6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione may be involved in the regulation of cellular processes, such as gene expression and signal transduction. It has also been suggested that 6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione may be involved in the regulation of enzyme activity, as well as the metabolism of various compounds.
Advantages and Limitations for Lab Experiments
6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has several advantages for use in laboratory experiments. It is relatively inexpensive and readily available from chemical suppliers. In addition, it is a relatively stable compound, making it suitable for use in a wide range of experiments. However, 6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is also a relatively toxic compound and should be handled with caution.
Future Directions
There are several potential future directions for the use of 6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione in scientific research. These include the development of new synthesis methods, the exploration of new applications in biochemistry and physiology, and the study of its potential role in the regulation of cellular processes. In addition, further research is needed to better understand the biochemical and physiological effects of 6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione and its potential toxicity. Finally, further research is needed to explore the potential uses of 6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione in the synthesis of drugs and other compounds.
Synthesis Methods
6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione can be synthesized through a variety of methods. One of the most commonly used methods is the reaction of 2,2,2-trifluoroethyl amine with ethyl acetoacetate in the presence of a base, such as sodium hydroxide. This reaction yields 6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione as the major product, with minor amounts of other byproducts. Other methods of synthesis include the reaction of 2,2,2-trifluoroethyl amine with ethyl cyanoacetate or ethyl cyanoacetate-tetrahydropyrimidine in the presence of a base, such as sodium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione involves the reaction of 2,4-pyrimidinedione with 2,2,2-trifluoroethylamine followed by reduction with sodium borohydride and subsequent reaction with ammonia.", "Starting Materials": [ "2,4-pyrimidinedione", "2,2,2-trifluoroethylamine", "sodium borohydride", "ammonia" ], "Reaction": [ "Step 1: 2,4-pyrimidinedione is reacted with 2,2,2-trifluoroethylamine in the presence of a suitable solvent and a catalyst to form 6-amino-1-(2,2,2-trifluoroethyl)-2,4-dihydropyrimidine-2,4-dione.", "Step 2: The resulting intermediate is then reduced with sodium borohydride in a suitable solvent to form 6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione.", "Step 3: The final step involves the reaction of the tetrahydropyrimidine-2,4-dione intermediate with ammonia in a suitable solvent to form the desired product, 6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione." ] } | |
CAS RN |
1021143-59-8 |
Product Name |
6-amino-1-(2,2,2-trifluoroethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione |
Molecular Formula |
C6H6F3N3O2 |
Molecular Weight |
209.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
